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Compound of Interest

Compound Name: N,N-dimethylnaphthalen-2-amine

Cat. No.: B1359937 Get Quote

This document provides a concise technical overview of the chemical compound N,N-
dimethylnaphthalen-2-amine, focusing on its fundamental molecular properties. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Molecular Data
N,N-dimethylnaphthalen-2-amine, also known as 2-dimethylaminonaphthalene, is an

aromatic amine derivative of naphthalene. Its core identifying chemical data are summarized

below.

Identifier Value Reference

Molecular Formula C12H13N [1][2][3]

Molecular Weight 171.24 g/mol [2][3][4]

IUPAC Name
N,N-dimethylnaphthalen-2-

amine
[3]

CAS Number 2436-85-3 [3]

InChI Key
IKZPRXHVTFNIEK-

UHFFFAOYSA-N
[2][3]

SMILES
CN(C)C1=CC2=CC=CC=C2C

=C1
[2]
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Experimental Protocols and Methodologies
The determination of the molecular formula and weight for a compound like N,N-
dimethylnaphthalen-2-amine is typically achieved through standard analytical chemistry

techniques. These methods include:

Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecular ion,

providing an accurate molecular weight.

Elemental Analysis: To determine the percentage composition of carbon, hydrogen, and

nitrogen, which is used to empirically derive the chemical formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure and

arrangement of atoms, further validating the molecular formula.

Detailed experimental protocols for these standard procedures are widely established and are

not specific to this compound.

Logical Relationships and Structure
As this document pertains to the intrinsic properties of a single chemical compound, there are

no complex signaling pathways or experimental workflows to visualize. The logical structure is

a straightforward presentation of its identity and properties.

Below is a simple DOT diagram illustrating the relationship between the compound's name and

its primary molecular identifiers.

N,N-dimethylnaphthalen-2-amine
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{Molecular Formula | C12H13N}
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{Molecular Weight | 171.24 g/mol}
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Relationship between the compound and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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